Cas no 874794-87-3 (6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 874794-87-3
• MF: C₁₅H₁₂ClNO₅S
• MW: 353.777482032776
• CID: 4718092
• Update Time: 2025-07-22

6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 2H-1,4-benzoxazine-2-carboxylic acid, 6-chloro-3,4-dihydro-4-(phenylsulfonyl)-

• Inchi： 1S/C15H12ClNO5S/c16-10-6-7-13-12(8-10)17(9-14(22-13)15(18)19)23(20,21)11-4-2-1-3-5-11/h1-8,14H,9H2,(H,18,19)
• InChI Key： HVDMEZWBKFTDHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC(C(=O)O)O2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 543
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 874794-87-3) and Its Emerging Applications in Chemical Biology

6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, identified by the CAS number 874794-87-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule belongs to the benzoxazine class, which is well-documented for its broad spectrum of biological activities. The presence of a chloro substituent at the sixth position and a phenylsulfonyl group at the fourth position introduces additional functionalization possibilities, making it a versatile scaffold for drug discovery and molecular probe development.

The benzoxazine core is a privileged structure in medicinal chemistry, characterized by its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid derivative has been extensively studied for its potential role in modulating enzyme activity and receptor binding. Recent advancements in computational chemistry have enabled the rational design of such compounds by predicting their binding affinities and metabolic stability, thereby accelerating the drug development pipeline.

In recent years, 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its structural motifs have been incorporated into inhibitors targeting kinases and other enzymes implicated in cancer progression. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are critical for signal transduction pathways involved in cell proliferation and survival. The chloro and phenylsulfonyl groups contribute to the compound's ability to undergo selective interactions with these targets, enhancing its therapeutic potential.

The phenylsulfonyl moiety is particularly noteworthy for its ability to modulate protein-protein interactions. This group has been demonstrated to stabilize enzyme active sites and alter conformational dynamics, which can be exploited for the development of allosteric modulators. In contrast, the carboxylic acid functionality at the 2-position provides a site for further derivatization, allowing chemists to fine-tune solubility and pharmacokinetic properties. These features make 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid a valuable building block for structure-based drug design.

Recent studies have highlighted the compound's role in addressing emerging therapeutic challenges. For example, researchers have leveraged its scaffold to develop inhibitors against resistant strains of pathogenic bacteria. The benzoxazine core's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an attractive target for antimicrobial drug discovery. Additionally, the compound's structural flexibility allows it to adapt to evolving resistance mechanisms, ensuring sustained efficacy.

The integration of machine learning and artificial intelligence into drug discovery has further propelled the utility of 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid. Predictive models have been developed to identify optimal analogs based on known biological activities, reducing the time required for experimental validation. These computational tools have identified novel derivatives with enhanced potency and selectivity against targets such as cyclin-dependent kinases (CDKs) and polo-like kinases (PLKs), which are implicated in cell cycle regulation.

The synthesis of 6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the benzoxazine ring system followed by functional group interconversions to introduce the chloro and phenylsulfonyl substituents. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste generation and improving scalability.

In conclusion,6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 874794-87-3) represents a promising scaffold for innovative therapeutic strategies across multiple disease areas. Its unique structural features and biological relevance underscore its importance in contemporary chemical biology research. As methodologies for drug discovery continue to evolve，this compound is poised to play an increasingly pivotal role in developing next-generation therapeutics.